Cas no 2219407-68-6 (2-4-(methoxymethyl)oxan-4-ylethan-1-amine hydrochloride)

• Product Name: 2-4-(methoxymethyl)oxan-4-ylethan-1-amine hydrochloride
• CAS No: 2219407-68-6
• MF: C₉H₂₀ClNO₂
• MW: 209.71360206604
• CID: 5326697
• PubChem ID: 137951268
• Update Time: 2025-05-20

2-4-(methoxymethyl)oxan-4-ylethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[4-(methoxymethyl)oxan-4-yl]ethan-1-amine hydrochloride
• 2-(4-(Methoxymethyl)tetrahydro-2H-pyran-4-yl)ethan-1-amine hydrochloride
• 2-[4-(methoxymethyl)oxan-4-yl]ethanamine;hydrochloride
• starbld0046791
• Z3179195598
• 2-4-(methoxymethyl)oxan-4-ylethan-1-amine hydrochloride

• Inchi： 1S/C9H19NO2.ClH/c1-11-8-9(2-5-10)3-6-12-7-4-9;/h2-8,10H2,1H3;1H
• InChI Key： FKOQXOASFNOMNJ-UHFFFAOYSA-N
• SMILES： Cl.O1CCC(COC)(CCN)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 122
• Topological Polar Surface Area: 44.5

Additional information on 2-4-(methoxymethyl)oxan-4-ylethan-1-amine hydrochloride

Introduction to 2-4-(methoxymethyl)oxan-4-ylethan-1-amine hydrochloride (CAS No: 2219407-68-6)

2-4-(methoxymethyl)oxan-4-ylethan-1-amine hydrochloride is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This compound, identified by the CAS number 2219407-68-6, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a combination of functional groups that make it a versatile intermediate in synthetic chemistry, particularly in the synthesis of more complex pharmaceutical agents.

The primary focus of this introduction is to provide a comprehensive overview of 2-4-(methoxymethyl)oxan-4-ylethan-1-amine hydrochloride, including its chemical properties, synthesis methods, and emerging applications in pharmaceutical research. By examining the latest advancements in the field, we aim to highlight how this compound contributes to the development of novel therapeutic agents and how it aligns with current trends in medicinal chemistry.

The compound's structure consists of an oxane ring substituted with a methoxymethyl group at the 4-position and an ethanamine moiety at the 1-position, further modified by hydrochloride salt formation. This specific arrangement imparts unique reactivity and solubility characteristics, making it valuable for various chemical transformations. The oxane ring, a six-membered cyclic ether, provides stability while the amine group offers nucleophilic properties that are beneficial in synthetic pathways.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities and structural versatility. 2-4-(methoxymethyl)oxan-4-ylethan-1-amine hydrochloride fits well within this category, as its molecular framework can be modified to produce derivatives with enhanced pharmacological properties. Researchers have been exploring its potential as a precursor in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

One of the most compelling aspects of 2-4-(methoxymethyl)oxan-4-ylethan-1-amine hydrochloride is its role in the development of targeted therapies. The compound's ability to interact with specific biological targets makes it an attractive candidate for designing drugs that exhibit high selectivity and low toxicity. Recent studies have demonstrated its utility in generating novel scaffolds for small-molecule drugs that modulate protein-protein interactions, a key mechanism in many disease pathways.

The synthesis of 2-4-(methoxymethyl)oxan-4-ylethan-1-amine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Typically, the process begins with the functionalization of an oxane derivative followed by the introduction of the amine group and subsequent salt formation. Advanced synthetic techniques such as transition metal catalysis have been employed to improve yields and purity, ensuring that the final product meets pharmaceutical standards.

From a computational chemistry perspective, 2-4-(methoxymethyl)oxan-4-ylethan-1-amine hydrochloride has been studied using various modeling techniques to predict its behavior in biological systems. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its binding affinity and interaction patterns with biological targets. These computational approaches are essential for optimizing drug design and improving drug-like properties such as solubility and metabolic stability.

The pharmaceutical industry has shown particular interest in derivatives of 2-4-(methoxymethyl)oxan-4-ylethan-1-amine hydrochloride due to their potential therapeutic effects. For instance, modifications to the methoxymethyl group have led to compounds with enhanced binding affinity to certain enzymes involved in cancer metabolism. Such derivatives are being evaluated in preclinical studies to assess their efficacy and safety profiles before moving into human trials.

In conclusion, 2-4-(methoxymethyl)oxan-4-ylenethanamido hydrochloride (CAS No: 2219407686) represents a promising compound in pharmaceutical research. Its unique structural features and reactivity make it a valuable building block for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most challenging diseases faced by humanity today.